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Compound of Interest

Compound Name: Pterisolic acid F

Cat. No.: B1151761 Get Quote

An In-depth Technical Guide to Pterisolic Acid F
For Researchers, Scientists, and Drug Development Professionals

Abstract
Pterisolic acid F is a naturally occurring ent-kaurane diterpenoid isolated from the fern Pteris

semipinnata. This technical guide provides a comprehensive overview of its physical and

chemical properties, including detailed spectral data for its structural elucidation. This

document is intended to serve as a foundational resource for researchers and professionals in

the fields of natural product chemistry, pharmacology, and drug development who are

interested in the potential applications of Pterisolic acid F.

Physicochemical Properties
Pterisolic acid F is a white amorphous powder.[1] Key physical and chemical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₂₀H₃₀O₆ [1]

Molecular Weight 366.45 g/mol [1]

Appearance White amorphous powder [1]

Melting Point 225-227 °C [1]

Optical Rotation [α]²⁰D -36.8 (c 0.1, MeOH) [1]

UV (MeOH) λmax (log ε) 204 (3.54) nm [1]

IR (KBr) νmax
3440, 2927, 1743, 1699, 1458,

1386, 1261, 1028 cm⁻¹
[1]

HR-ESI-MS (m/z)
389.1935 [M+Na]⁺ (Calcd. for

C₂₀H₃₀O₆Na, 389.1940)
[1]

CAS Number 1401419-90-6

Spectral Data
The structural elucidation of Pterisolic acid F was achieved through extensive spectroscopic

analysis.[1] The detailed ¹H and ¹³C NMR data, recorded in CD₃OD, are presented below.

¹H NMR Data (500 MHz, CD₃OD)
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Position δ (ppm) Multiplicity J (Hz)

1α 1.88 m

1β 0.95 m

2α 1.83 m

2β 1.65 m

3α 1.52 m

3β 1.41 m

5 2.08 d 12.5

6α 2.15 m

6β 1.69 m

7α 1.60 m

7β 1.50 m

11α 1.78 m

11β 1.63 m

12α 1.95 m

12β 1.75 m

13 2.95 s

14α 2.20 d 12.0

14β 1.85 d 12.0

17A 3.75 d 11.5

17B 3.65 d 11.5

18 1.25 s

20 1.08 s

Source:[1]
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¹³C NMR Data (125 MHz, CD₃OD)
Position δ (ppm) Type

1 40.2 CH₂

2 19.8 CH₂

3 37.2 CH₂

4 44.3 C

5 57.1 CH

6 23.2 CH₂

7 42.1 CH₂

8 54.8 C

9 78.2 C-OH

10 39.8 C

11 19.1 CH₂

12 34.5 CH₂

13 48.7 CH

14 38.9 CH₂

15 218.1 C=O

16 85.1 C-OH

17 68.2 CH₂-OH

18 29.1 CH₃

19 181.5 COOH

20 16.2 CH₃

Source:[1]
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Experimental Protocols
Extraction and Isolation of Pterisolic Acid F
The following workflow outlines the extraction and isolation process for Pterisolic acid F from

Pteris semipinnata.
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Dried whole plants of Pteris semipinnata (5 kg)

Powdered and extracted with 95% EtOH (3 x 20 L) at room temperature

Crude Extract (450 g) obtained after evaporation

Suspended in H₂O and partitioned with EtOAc

EtOAc-soluble fraction (150 g)

Silica gel column chromatography (CHCl₃-MeOH gradient)

Fractions A-E

Fraction C (25 g)

selected based on TLC

Silica gel column chromatography (petroleum ether-acetone gradient)

Subfractions C1-C5

Subfraction C3 (3.5 g)

selected based on TLC

Sephadex LH-20 column (MeOH)

Further purification by preparative HPLC

Pterisolic Acid F (8 mg)

Click to download full resolution via product page

Caption: Workflow for the extraction and isolation of Pterisolic acid F.
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Biological Activity
Currently, there is a lack of specific studies on the biological activities of Pterisolic acid F.

However, its structural class, the ent-kaurane diterpenoids, is known for a wide range of

biological activities, including cytotoxic, anti-inflammatory, and antimicrobial effects. A related

compound, Pterisolic acid B, also isolated from Pteris semipinnata, has been identified as a

Nrf2 activator by targeting C171 within the Keap1-BTB domain. This suggests that Pterisolic
acid F may also possess interesting biological properties that warrant further investigation.

The workflow for a general cytotoxicity assay is provided below as a potential starting point for

biological evaluation.
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Seed cancer cell lines (e.g., HeLa, MCF-7) in 96-well plates

Treat cells with varying concentrations of Pterisolic acid F

Incubate for 24, 48, or 72 hours

Add MTT reagent and incubate for 4 hours

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm using a microplate reader

Calculate cell viability and determine IC₅₀ value

Click to download full resolution via product page

Caption: General workflow for an MTT-based cytotoxicity assay.

Signaling Pathways
As the mechanism of action for Pterisolic acid F is currently unknown, no specific signaling

pathways can be definitively associated with it. However, based on the activity of the related

compound Pterisolic acid B, the Keap1-Nrf2 signaling pathway is a potential area of

investigation.
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The Keap1-Nrf2 pathway is a critical regulator of the cellular antioxidant response. Under

normal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal

degradation. Upon exposure to electrophiles or reactive oxygen species, Keap1 is modified,

leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 activates the

transcription of antioxidant and cytoprotective genes.
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Nucleus

Keap1 Nrf2
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Ubiquitinubiquitination

Nrf2

translocation

ProteasomedegradationPterisolic Acid F
(Hypothesized)
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Gene Expression

activates

Click to download full resolution via product page

Caption: Hypothesized interaction with the Keap1-Nrf2 signaling pathway.

Conclusion
Pterisolic acid F is a well-characterized ent-kaurane diterpenoid with a defined chemical

structure and physical properties. While its biological activities remain to be elucidated, its

structural similarity to other bioactive natural products suggests it may hold significant

therapeutic potential. This guide provides the necessary foundational information for

researchers to embark on further investigation into the pharmacological properties and

potential applications of this interesting natural compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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